Cas no 817204-35-6 (Benzamide, N-[1,2-dihydro-1-(2-C-methyl-b-D-arabinofuranosyl)-2-oxo-4-pyrimidinyl] -)

• Product Name: Benzamide, N-[1,2-dihydro-1-(2-C-methyl-b-D-arabinofuranosyl)-2-oxo-4-pyrimidinyl] -
• CAS No: 817204-35-6
• MF: C₁₇H₁₉N₃O₆
• MW: 361.349264383316
• CID: 855434
• Update Time: 2022-07-26

Benzamide, N-[1,2-dihydro-1-(2-C-methyl-b-D-arabinofuranosyl)-2-oxo-4-pyrimidinyl] - Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1,2-dihydro-1-(2-C-methyl-b-D-arabinofuranosyl)-2-oxo-4-pyrimidinyl] -
• N-(1-((2R,3R,4R,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)-3-METHYL-
• BenzaMide, N-[1,2-dihydro-1-(2-C-Methyl-β-D-arabinofuranosyl)-2-oxo-4-pyriMidinyl]-
• N-(1-((2R,3S,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• N-[1-[(2R,3S,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide

• Inchi： 1S/C17H19N3O6/c1-17(25)13(22)11(9-21)26-15(17)20-8-7-12(19-16(20)24)18-14(23)10-5-3-2-4-6-10/h2-8,11,13,15,21-22,25H,9H2,1H3,(H,18,19,23,24)/t11-,13-,15-,17+/m1/s1
• InChI Key： NAPFQFDTLKSGHO-MDRZDLKXSA-N
• SMILES： C(NC1C=CN([C@H]2[C@](O)(C)[C@H](O)[C@@H](CO)O2)C(=O)N=1)(=O)C1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4